Cas no 1354941-36-8 ((2E)-3-(3-bromophenyl)-1-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(3-bromophenyl)-1-(furan-2-yl)prop-2-en-1-one
• CAS No: 1354941-36-8
• MF: C₁₃H₉BrO₂
• MW: 277.113363027573
• MDL: MFCD01166176
• CID: 5179232
• Update Time: 2026-03-05

(2E)-3-(3-bromophenyl)-1-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-bromophenyl)-1-(furan-2-yl)prop-2-en-1-one
• 2-Propen-1-one, 3-(3-bromophenyl)-1-(2-furanyl)-
• (E)-3-(3-bromophenyl)-1-(furan-2-yl)prop-2-en-1-one

• MDL： MFCD01166176
• Inchi： 1S/C13H9BrO2/c14-11-4-1-3-10(9-11)6-7-12(15)13-5-2-8-16-13/h1-9H
• InChI Key： ALEXOHUGRROEJA-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(=O)C=CC1=CC=CC(Br)=C1

Additional information on (2E)-3-(3-bromophenyl)-1-(furan-2-yl)prop-2-en-1-one

Comprehensive Analysis of (2E)-3-(3-bromophenyl)-1-(furan-2-yl)prop-2-en-1-one (CAS No. 1354941-36-8)

The compound (2E)-3-(3-bromophenyl)-1-(furan-2-yl)prop-2-en-1-one, with the CAS number 1354941-36-8, is a fascinating organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications. This α,β-unsaturated ketone derivative, characterized by a furan ring and a bromophenyl group, exhibits intriguing chemical properties that make it valuable for various research and industrial applications. In this article, we will delve into the molecular characteristics, synthesis methods, and potential uses of this compound, while addressing some of the most frequently searched questions in the field.

One of the most searched topics related to (2E)-3-(3-bromophenyl)-1-(furan-2-yl)prop-2-en-1-one is its synthetic pathway. Researchers often inquire about the most efficient methods to produce this compound, which typically involves a Claisen-Schmidt condensation between 3-bromobenzaldehyde and 2-acetylfuran. This reaction, catalyzed by base, yields the desired α,β-unsaturated ketone with high selectivity. The presence of the bromine substituent on the phenyl ring adds versatility, as it can participate in further cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, making it a valuable intermediate in organic synthesis.

The structural features of CAS 1354941-36-8 also contribute to its potential in pharmaceutical research. The furan moiety is a common pharmacophore found in many bioactive molecules, and the conjugated system of the α,β-unsaturated ketone can interact with biological targets through Michael addition reactions. Recent studies have explored its role as a precursor for anticancer agents and anti-inflammatory compounds, aligning with the growing interest in drug discovery and medicinal chemistry.

Another hot topic in searches related to this compound is its spectroscopic characterization. Analytical techniques such as NMR, IR, and mass spectrometry are frequently discussed, as they are essential for confirming the structure and purity of (2E)-3-(3-bromophenyl)-1-(furan-2-yl)prop-2-en-1-one. The 1H NMR spectrum typically shows distinct signals for the vinyl protons, the furan ring, and the aromatic protons of the bromophenyl group, providing a clear fingerprint for identification.

In the context of material science, this compound has also been investigated for its potential in organic electronics. The π-conjugated system and the presence of a heterocyclic furan ring make it a candidate for use in organic light-emitting diodes (OLEDs) or photovoltaic devices. Researchers are particularly interested in how the bromine substituent can be leveraged to modify the electronic properties of the molecule, a topic that frequently appears in academic discussions and patent literature.

Environmental and green chemistry considerations are also relevant when discussing CAS 1354941-36-8. With increasing emphasis on sustainable synthesis, researchers are exploring eco-friendly catalysts and solvent systems for producing this compound. Questions about its biodegradability and toxicity profile are common, reflecting the broader trend toward environmentally benign chemicals.

Finally, the commercial availability and supply chain of (2E)-3-(3-bromophenyl)-1-(furan-2-yl)prop-2-en-1-one are often searched by industrial users. While it is primarily used in research settings, its potential for scale-up and industrial applications is a subject of interest. Suppliers and custom synthesis services are frequently queried, highlighting the demand for high-purity batches of this compound.

In summary, (2E)-3-(3-bromophenyl)-1-(furan-2-yl)prop-2-en-1-one (CAS 1354941-36-8) is a versatile and intriguing molecule with applications spanning pharmaceuticals, material science, and organic synthesis. Its unique structure and reactivity make it a valuable tool for researchers, and its relevance to current scientific trends ensures continued interest in the years to come.